N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C20H26N2O2S/c1-22(2)17(18-9-6-14-25-18)15-21-19(23)20(10-12-24-13-11-20)16-7-4-3-5-8-16/h3-9,14,17H,10-13,15H2,1-2H3,(H,21,23)
• InChI Key: XNXLQAGJQKHOIJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1(CCOCC1)C2=CC=CC=C2)C3=CC=CS3
• Molecular Formula: C20H26N2O2S
• Molecular Weight: 358.5 g/mol

Description

N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C20H26N2O2S and its molecular weight is 358.5. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

Compounds with similar structures have been explored for their utility in organic synthesis, particularly in the construction of heterocyclic frameworks. For example, research by Obydennov et al. (2013) demonstrates the synthesis of 4-oxo-4H-pyran derivatives from ethyl 2-(dimethylamino)methylene-3-oxobutanoate, showcasing methodologies for creating complex organic molecules that could be analogous to the synthesis of the target compound (Obydennov, Röschenthaler, & Sosnovskikh, 2013).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, structurally related carboxamide derivatives have been synthesized and evaluated for their biological activities, such as antitumor and antimicrobial effects. For instance, Deady et al. (2003) explored carboxamide derivatives of benzo[b][1,6]naphthyridines for cytotoxic activity against various cancer cell lines, indicating the potential of such compounds in drug discovery and development (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Mechanistic Studies and Chemical Reactions

Research on similar compounds often includes mechanistic studies that shed light on reaction pathways and chemical behavior. For example, Ledenyova et al. (2018) investigated the reaction mechanism of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, providing insights into the chemical transformations that could be relevant to understanding the reactivity of the target compound (Ledenyova, Falaleev, Shikhaliev, Ryzhkova, & Zubkov, 2018).

Fluorescent Dyes and Materials Science

Compounds with dimethylamino and carboxamide functionalities have also been explored for their potential applications in the development of fluorescent dyes and materials. For instance, Rihn et al. (2012) synthesized derivatives with large Stokes shifts for use in fluorescent applications, demonstrating the versatility of related compounds in material science (Rihn, Retailleau, De Nicola, Ulrich, & Ziessel, 2012).